Cas no 13309-95-0 (1,3-Dioxane,2-(2-methoxyphenyl)-)
13309-95-0 structure
Product Name:1,3-Dioxane,2-(2-methoxyphenyl)-
CAS No:13309-95-0
MF:C11H14O3
MW:194.227063655853
CID:119474
PubChem ID:12964157
Update Time:2025-04-18
1,3-Dioxane,2-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,2-(2-methoxyphenyl)-
- 1,3-Dioxane,2-(2-methoxyphenyl)-(9CI)
- 2-(2-Methoxyphenyl)-1,3-dioxane
- 1H-Imidazo[4,5-b]pyridine, 2-(2-methoxyphenyl)-
- 2-(2-methoxy-phenyl)-[1,3]dioxane
- 2-(2-methoxy-phenyl)-[1,3]-dioxane
- 2-(2-methoxy-phenyl)-1(3)H-imidazo[4,5-b]pyridine
- 2-(2-Methoxy-phenyl)-1,3-dioxan
- 2-(2'-methoxyphenyl)-1,3-dioxane
- 2-(2'-Methoxyphenyl)-1H-imidazo[4,5-b]pyridine
- 2-(2'-methoxyphenyl)-3H-imidazo[4,5-b]pyridine
- 2-o-Anisyl-1,3-dioxan
- CHEBI:499174
- CHEMBL236937
- AKOS006279681
- SCHEMBL5801397
- 2-(2-Methoxyphenyl)-[1,3]-dioxane
- 13309-95-0
- NIVJIFNSJCMTQY-UHFFFAOYSA-N
-
- Inchi: 1S/C11H14O3/c1-12-10-6-3-2-5-9(10)11-13-7-4-8-14-11/h2-3,5-6,11H,4,7-8H2,1H3
- InChI Key: NIVJIFNSJCMTQY-UHFFFAOYSA-N
- SMILES: O1CCCOC1C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 27.7Ų
1,3-Dioxane,2-(2-methoxyphenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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